Cas no 2660256-22-2 (trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid)

Trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid is a protected azetidine derivative widely used in pharmaceutical and organic synthesis. Its key advantages include the presence of a tert-butoxycarbonyl (Boc) protecting group, which enhances stability and facilitates selective deprotection under mild acidic conditions. The methyl substitution at the 2-position and carboxylic acid functionality at the 3-position make it a versatile chiral building block for constructing complex molecules, particularly in peptidomimetics and constrained scaffolds. The rigid azetidine ring contributes to conformational restriction, improving binding affinity in drug design. This compound is typically employed in medicinal chemistry for its synthetic flexibility and compatibility with standard coupling reagents. High purity and well-defined stereochemistry ensure reliable performance in research applications.

trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid structure

2660256-22-2 structure

Product Name:trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid

CAS No:2660256-22-2

MF:C₁₀H₁₇NO₄

MW:215.2463

MDL:MFCD31705177

CID:5095905

PubChem ID:135394578

Update Time:2026-03-02

trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1,3-Azetidinedicarboxylic acid, 2-methyl-, 1-(1,1-dimethylethyl) ester, (2R,3S)-rel-
- 1-[(tert-butoxy)carbonyl]-2-methylazetidine-3-carboxylic acid
- 1-[(tert-butoxy)carbonyl]-2-methylazetidine-3-carboxylicacid
- trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid
- PB48108
- SB14031
- 1-Boc-2-methylazetidine-3-carboxylic acid
- P17195
- 1-[(t-Butoxy)carbonyl]-2-methylazetidine-3-carboxylic acid
- 2660256-22-2
- 2231663-77-5
- SCHEMBL23593386
- (2R,3S)-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid
- PS-20939
- (2R,3S)-1-(TERT-BUTOXYCARBONYL)-2-METHYLAZETIDINE-3-CARBOXYLIC ACID
- F71058
- P19627
- Rel-1-(1,1-DiMethylEthyl) (2R,3S)-2-Methyl-1,3-azEtiDineDicarboxylate
- (2R,3S)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]azetidine-3-carboxylic acid
- (2R,3S)-1-Boc-2-methyl-azetidine-3-carboxylic acid
- trans-(2R,3S)-1-(tert-butoxycarbonyl)-2-methylazetidine-3-carboxylic acid
- MDL： MFCD31705177
- Inchi： 1S/C10H17NO4/c1-6-7(8(12)13)5-11(6)9(14)15-10(2,3)4/h6-7H,5H2,1-4H3,(H,12,13)
- InChI Key： GLXXUWWAQCAPNM-UHFFFAOYSA-N
- SMILES： O(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(N1C([H])([H])C([H])(C(=O)O[H])C1([H])C([H])([H])[H])=O

Computed Properties

Exact Mass: 215.11575802g/mol
Monoisotopic Mass: 215.11575802g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 282
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 66.8

trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	D630259-250MG	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	97%	250mg	$135	2024-07-21
eNovation Chemicals LLC	D630259-500MG	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	97%	500mg	$185	2024-07-21
eNovation Chemicals LLC	D630259-1G	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	97%	1g	$295	2024-07-21
eNovation Chemicals LLC	D630259-5G	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	97%	5g	$890	2024-07-21
eNovation Chemicals LLC	D630259-10G	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	97%	10g	$1490	2024-07-21
eNovation Chemicals LLC	D630259-25G	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	97%	25g	$2980	2024-07-21
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Chemenu	CM1017361-1g	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	95%+	1g	$288	2023-02-02
Chemenu	CM1017361-5g	trans-1-tert-butoxycarbonyl-2-methyl-azetidine-3-carboxylic acid	2660256-22-2	95%+	5g	$864	2023-02-02
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